4-Bromo-1-(2-((tert-butyldimethylsilyl)oxy)ethyl)-1H-pyrazole
Overview
Description
“4-Bromo-1-(2-((tert-butyldimethylsilyl)oxy)ethyl)-1H-pyrazole” is a complex organic compound. It contains a pyrazole core, which is a heterocyclic aromatic organic compound characterized by a 5-membered ring of three carbon atoms and two adjacent nitrogen atoms . The compound also contains a bromine atom, an ethyl group, and a tert-butyldimethylsilyl group attached to an oxygen atom .
Synthesis Analysis
The synthesis of similar compounds often involves multiple steps, including the protection of functional groups, reactions with silyl chlorides, and the use of bases . For instance, the synthesis of a related compound, “4-bromo-1-butanol”, involves the reaction of an alcohol with a silyl chloride in the presence of a base like imidazole .Molecular Structure Analysis
The molecular structure of “4-Bromo-1-(2-((tert-butyldimethylsilyl)oxy)ethyl)-1H-pyrazole” is complex due to the presence of multiple functional groups. It contains a total of 44 atoms, including 25 hydrogen atoms, 14 carbon atoms, 2 nitrogen atoms, 1 oxygen atom, and 1 bromine atom .Chemical Reactions Analysis
The chemical reactions involving “4-Bromo-1-(2-((tert-butyldimethylsilyl)oxy)ethyl)-1H-pyrazole” can be complex due to the presence of multiple reactive sites. For instance, the bromine atom can participate in nucleophilic substitution reactions, while the pyrazole ring can undergo electrophilic aromatic substitution .Scientific Research Applications
Synthesis of Histone Deacetylase Inhibitors
4-Bromo-1-(2-((tert-butyldimethylsilyl)oxy)ethyl)-1H-pyrazole: is a valuable intermediate in the synthesis of histone deacetylase inhibitors (HDACIs) . HDACIs are compounds that play a crucial role in the regulation of gene expression and have therapeutic potential in the treatment of cancer, neurological disorders, and other diseases . The compound’s ability to undergo further functionalization makes it a key building block in the synthesis of largazole analogues, which are potent HDACIs with selective anticancer activity.
Protecting Groups in Organic Synthesis
In organic synthesis, protecting groups are used to temporarily mask functional groups to prevent undesired reactions. The tert-butyldimethylsilyl (TBDMS) group in 4-Bromo-1-(2-((tert-butyldimethylsilyl)oxy)ethyl)-1H-pyrazole is a common protecting group for alcohols and other sensitive functionalities . This compound can be used to introduce the TBDMS group into other molecules, thereby protecting hydroxyl groups during synthetic procedures.
properties
IUPAC Name |
2-(4-bromopyrazol-1-yl)ethoxy-tert-butyl-dimethylsilane |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H21BrN2OSi/c1-11(2,3)16(4,5)15-7-6-14-9-10(12)8-13-14/h8-9H,6-7H2,1-5H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
QPJSLFGBOVFHAF-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)[Si](C)(C)OCCN1C=C(C=N1)Br |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H21BrN2OSi |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID30675361 |
Source
|
| Record name | 4-Bromo-1-(2-{[tert-butyl(dimethyl)silyl]oxy}ethyl)-1H-pyrazole | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID30675361 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
305.29 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
4-Bromo-1-(2-((tert-butyldimethylsilyl)oxy)ethyl)-1H-pyrazole | |
CAS RN |
1187385-84-7 |
Source
|
| Record name | 4-Bromo-1-(2-{[tert-butyl(dimethyl)silyl]oxy}ethyl)-1H-pyrazole | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID30675361 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
methanone](/img/structure/B1522650.png)
![5-Bromo-4'-methyl-[2,3']bipyridinyl](/img/structure/B1522658.png)
